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Compound of Interest

Compound Name: Barium formate

Cat. No.: B1594320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the laboratory synthesis of high-purity barium
formate, Ba(HCOO)₂, a compound used as a precursor in the synthesis of advanced materials

such as high-temperature superconductors.[1] The protocol is based on the reaction of barium

carbonate with formic acid, followed by purification via recrystallization.

Experimental Protocols
1. Synthesis of Barium Formate

This protocol is adapted from a patented method for producing high-purity barium formate.[2]

Materials:

Crystalline Barium Carbonate (BaCO₃)

Formic Acid (HCOOH, 99%+)

Deionized Water

Saturated Barium Formate solution (pre-purified)

Equipment:
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Reaction vessel with stirring capability

Heating mantle or water bath

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

Preparation of Formic Acid Solution: Prepare a 10-12% aqueous solution of formic acid. For

example, to prepare a 10% solution, add the required volume of 99%+ formic acid to

deionized water. A 10-20% excess of formic acid relative to the stoichiometric amount of

barium carbonate is recommended to ensure complete reaction.[2]

Reaction:

Maintain the temperature of the formic acid solution at 25-40°C.

Slowly add crystalline barium carbonate to the formic acid solution in portions (e.g., 10-50

g/min ) with an interval of 10-30 minutes between each addition, while stirring

continuously.[2] The reaction is: BaCO₃ + 2HCOOH → Ba(HCOO)₂ + H₂O + CO₂

After all the barium carbonate has been added, continue stirring and heat the reaction

mixture in a water bath until the crystals are completely dissolved and the solution is

evaporated to a concentrated state.[2]

Crystallization:

Turn off the heat and allow the reaction mixture to cool to room temperature with

continuous stirring. Barium formate crystals will precipitate.[2]

Isolation and Washing:

Separate the precipitated barium formate crystals by filtration.

Wash the crystals with a pre-purified, saturated aqueous solution of barium formate.[2]
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Drying:

Press the crystals to remove excess solution.

Dry the purified barium formate crystals in an oven at 80-90°C.[2] A typical yield of high-

purity barium formate is around 76% of the stoichiometric amount.[2]

2. Purification by Recrystallization

For achieving higher purity, an additional recrystallization step can be performed.

Procedure:

Dissolution: Dissolve the synthesized barium formate in a minimal amount of hot deionized

water. The solubility of barium formate increases significantly with temperature (see Table

1).

Hot Filtration (Optional): If any insoluble impurities are present, perform a hot gravity filtration

to remove them.

Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room

temperature. To promote the formation of larger, purer crystals, the cooling process should

be gradual and undisturbed. Further cooling in an ice bath can maximize the yield.

Isolation and Drying: Isolate the recrystallized barium formate by vacuum filtration and dry

the crystals as described in the synthesis protocol.

Data Presentation
Table 1: Quantitative Data for Barium Formate Synthesis and Properties
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Parameter Value Reference

Synthesis

Formic Acid Concentration 10-12% (aqueous) [2]

Formic Acid Stoichiometric

Excess
10-20% [2]

Reaction Temperature 25-40°C [2]

Barium Carbonate Addition

Rate
10-50 g/min [2]

Drying Temperature 80-90°C [2]

Expected Yield ~76% [2]

Physical Properties

Molecular Weight 227.36 g/mol [3]

Density 3.21 g/cm³ [3]

Solubility in Water

at 22.5°C 30.46 g / 100 g H₂O

at 38°C 34.35 g / 100 g H₂O

at 54°C 38.24 g / 100 g H₂O

at 76°C 39.93 g / 100 g H₂O

Purity Assessment
A combination of analytical techniques should be employed to confirm the purity of the

synthesized barium formate.

1. Gravimetric Analysis: The barium content can be determined by dissolving a known mass of

the synthesized barium formate in water, followed by the addition of a dilute sulfuric acid

solution. The resulting barium sulfate precipitate is then filtered, dried, and weighed.
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2. Inductively Coupled Plasma (ICP) Analysis: For the determination of trace metal impurities,

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Inductively Coupled

Plasma-Mass Spectrometry (ICP-MS) are the recommended techniques due to their high

sensitivity and ability to perform multi-element analysis.[4][5] Common impurities in barium

salts can include other alkaline earth metals such as strontium and calcium.

3. Ion Chromatography (IC): The formate content, as well as the presence of other anionic

impurities (e.g., chloride, sulfate), can be quantified using ion chromatography.[6][7][8] This

technique allows for the separation and detection of various anions in a single analysis.[6][9]

4. High-Performance Liquid Chromatography (HPLC): HPLC can also be utilized for the

analysis of the formate anion.[10][11]

5. Spectroscopic Methods:

Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: These techniques are valuable

for confirming the presence of the formate ion within the crystal lattice by identifying its

characteristic vibrational modes.[1]

X-ray Diffraction (XRD): XRD is the primary method for confirming the crystalline structure of

the synthesized barium formate.[1]

Mandatory Visualization
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Experimental Workflow for High-Purity Barium Formate Synthesis

Start

Prepare 10-12% Formic Acid Solution
(10-20% stoichiometric excess)

Reaction at 25-40°C:
Slowly add BaCO₃ to Formic Acid

with continuous stirring

Heat in water bath to dissolve
and concentrate the solution

Cool to room temperature
with stirring to precipitate

Barium Formate

Isolate crystals by filtration
and wash with saturated
Barium Formate solution

Dry the crystals
at 80-90°C

Optional Recrystallization for
Higher Purity

Optional

Purity Assessment:
- Gravimetric Analysis

- ICP-OES/MS
- Ion Chromatography
- FTIR/Raman, XRD

High-Purity Barium Formate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of high-purity barium formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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